Dabigatran-d3
Dabigatran-d3
Labeled Dabigatran
Brand Name:
Vulcanchem
CAS No.:
1246817-44-6
VCID:
VC0134051
InChI:
InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3
SMILES:
CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N
Molecular Formula:
C25H25N7O3
Molecular Weight:
474.5 g/mol
Dabigatran-d3
CAS No.: 1246817-44-6
Cat. No.: VC0134051
Molecular Formula: C25H25N7O3
Molecular Weight: 474.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Labeled Dabigatran |
|---|---|
| CAS No. | 1246817-44-6 |
| Molecular Formula | C25H25N7O3 |
| Molecular Weight | 474.5 g/mol |
| IUPAC Name | 3-[[2-[(4-carbamimidoylanilino)methyl]-1-(trideuteriomethyl)benzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoic acid |
| Standard InChI | InChI=1S/C25H25N7O3/c1-31-20-10-7-17(25(35)32(13-11-23(33)34)21-4-2-3-12-28-21)14-19(20)30-22(31)15-29-18-8-5-16(6-9-18)24(26)27/h2-10,12,14,29H,11,13,15H2,1H3,(H3,26,27)(H,33,34)/i1D3 |
| Standard InChI Key | YBSJFWOBGCMAKL-FIBGUPNXSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])N1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N |
| SMILES | CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N |
| Canonical SMILES | CN1C2=C(C=C(C=C2)C(=O)N(CCC(=O)O)C3=CC=CC=N3)N=C1CNC4=CC=C(C=C4)C(=N)N |
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